D-Nmappd
Overview
Description
D-NMAPPD is a potent inhibitor of ceramidase . It induces cell death in SW403 colon adenocarcinoma cells in a time- and concentration-dependent manner but has no effect on the viability of rat hepatocytes, Kupffer cells, or sinusoidal endothelial cells when used at a concentration of 100 mM .
Synthesis Analysis
D-NMAPPD is a potent inhibitor of acid ceramidase . It reduces the alkaline ceramidase activity and elevates endogenous ceramide levels in all melanoma cell populations . High concentrations of D-NMAPPD show significant cytotoxic effects on HaCaT and melanoma cells .Molecular Structure Analysis
D-NMAPPD has a molecular weight of 422.6 and its chemical formula is C23H38N2O5 . Its chemical name is N-[(1R,2R)-2-hydroxy-1-(hydroxymethyl)-2-(4-nitrophenyl)ethyl]-tetradecanamide .Chemical Reactions Analysis
D-NMAPPD was found to be a potent inhibitor of acid ceramidase with an IC50 of approximately 10 μmol/l . It reduced the alkaline ceramidase activity and elevated endogenous ceramide levels in all melanoma cell populations .Physical And Chemical Properties Analysis
D-NMAPPD appears as a crystalline solid . It is soluble in ethanol, DMSO, and dimethyl formamide .Scientific Research Applications
1. Cancer Treatment and Tumor Growth Inhibition D-NMAPPD has been shown to induce apoptosis in SW403 cells by increasing intracellular ceramide accumulation and cytochrome C release. This effect can be prevented by caspase-3 inhibitors. In vivo, D-NMAPPD reduces tumor growth and the number of hepatic metastases in colon cancer mouse xenograft models .
Acid Ceramidase Inhibition
As a potent inhibitor of acid ceramidase, D-NMAPPD interferes with the degradation of ceramide into sphingosine and free fatty acids within lysosomes. Aberrant activity of acid ceramidase has been observed in several human cancers and Alzheimer’s disease, suggesting a therapeutic application for D-NMAPPD in these conditions .
Inhibition of N-myristoyltransferases
D-NMAPPD acts as a cell penetrant inhibitor of N-myristoyltransferases, suppressing FRS2α myristoylation. It inhibits oncogenic signaling in cancer cells caused by wild-type FGFRs and drug-resistant mutants (FGFRsDRM), indicating its potential use in targeting drug resistance in cancer therapy .
Mechanism of Action
Target of Action
D-Nmappd, also known as (1R,2R)-B13, is a potent inhibitor of the enzyme acid ceramidase . Acid ceramidase is a lipid hydrolase responsible for the degradation of ceramide into sphingosine and free fatty acids within lysosomes . Aberrant activity of this enzyme has been observed in several human cancers and Alzheimer’s disease .
Mode of Action
D-Nmappd interacts with acid ceramidase, inhibiting its activity . This inhibition leads to an increase in the endogenous production of ceramides . Ceramides are bioactive lipids that play a crucial role in cell signaling processes, including the regulation of cell proliferation, differentiation, and apoptosis .
Biochemical Pathways
By inhibiting acid ceramidase and thus increasing ceramide levels, D-Nmappd affects several biochemical pathways. Elevated ceramide levels have been associated with the induction of apoptosis, or programmed cell death . In addition, D-Nmappd has been shown to regulate NMDA receptor properties , which play a key role in synaptic plasticity and memory function.
Result of Action
The primary result of D-Nmappd’s action is the induction of apoptosis in certain cell types . For example, treatment of melanoma cells with D-Nmappd has been shown to elevate endogenous ceramide levels, leading to apoptosis . Moreover, D-Nmappd has been found to exhibit significant cytotoxic effects on certain cell lines .
Safety and Hazards
properties
IUPAC Name |
N-[(1R,2R)-1,3-dihydroxy-1-(4-nitrophenyl)propan-2-yl]tetradecanamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H38N2O5/c1-2-3-4-5-6-7-8-9-10-11-12-13-22(27)24-21(18-26)23(28)19-14-16-20(17-15-19)25(29)30/h14-17,21,23,26,28H,2-13,18H2,1H3,(H,24,27)/t21-,23-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUSDVLHKNBOGJY-FYYLOGMGSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCC(=O)NC(CO)C(C1=CC=C(C=C1)[N+](=O)[O-])O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCCCCCCC(=O)N[C@H](CO)[C@@H](C1=CC=C(C=C1)[N+](=O)[O-])O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H38N2O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
D-Nmappd |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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